Cas no 166520-98-5 (Dodecanoic acid, 9-decenyl ester)

• Product Name: Dodecanoic acid, 9-decenyl ester
• CAS No: 166520-98-5
• MF: C₂₂H₄₂O₂
• MW: 338.567687511444
• CID: 2781199
• PubChem ID: 543455
• Update Time: 2025-04-21

Dodecanoic acid, 9-decenyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 9-decenyl ester
• DTXCID00288664
• Dodecanoic acid, 9-decen-1-yl ester
• SCHEMBL8661496
• 9-Decenyl laurate #
• 166520-98-5
• DTXSID10337576
• RLZIIYYLBOKIHP-UHFFFAOYSA-N

• Inchi： 1S/C22H42O2/c1-3-5-7-9-11-13-14-16-18-20-22(23)24-21-19-17-15-12-10-8-6-4-2/h4H,2-3,5-21H2,1H3
• InChI Key： RLZIIYYLBOKIHP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)CCCCCCCCC=C

Computed Properties

• Exact Mass: 338.318480578Da
• Monoisotopic Mass: 338.318480578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 26.3Ų